![molecular formula C21H23FN2O2 B2704176 N1-((1-(4-fluorophenyl)cyclopropyl)methyl)-N2-mesityloxalamide CAS No. 1049445-53-5](/img/structure/B2704176.png)
N1-((1-(4-fluorophenyl)cyclopropyl)methyl)-N2-mesityloxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound seems to be a derivative of (1-(4-Fluorophenyl)cyclopropyl)methanamine hydrochloride . This compound has an empirical formula of C10H12FN · HCl and a molecular weight of 201.67 .
Synthesis Analysis
While specific synthesis methods for the compound were not found, a related compound, N-(4-fluorophenyl)-1-(pyrrolidine-1-carbonyl) cyclopropane-1-carboxamide, was synthesized from the commercially available 1-(methoxycarbonyl) cyclopropane-1-carboxylic acid via multi-step nucleophilic substitution reaction and ester hydrolysis .Scientific Research Applications
Metabolism and Toxicity Studies
- Flutamide Metabolism and Hepatic Dysfunction: A study on Flutamide, a compound structurally related to the requested chemical, discusses its metabolism and the formation of potentially reactive toxic metabolites, which are significant in understanding liver dysfunction associated with its use in prostate cancer treatment (Goda et al., 2006).
Anticancer Applications
- Polyamine Analogue in Cancer Therapy: Another study focuses on a polyamine analogue, CPENSpm, which induces programmed cell death in cancer cells. This research offers insights into the mechanism of selective cytotoxic activity of such compounds (Ha et al., 1997).
- Organotin(IV) Complexes in Cancer Research: Amino acetate functionalized Schiff base organotin(IV) complexes have been studied for their cytotoxic properties against various human tumor cell lines, providing a foundation for understanding the anticancer potential of related compounds (Basu Baul et al., 2009).
Pharmacokinetics and Pharmacodynamics
- Study of NTBC and Mesotrione: Research on NTBC and Mesotrione, inhibitors of 4-hydroxyphenyl pyruvate dioxygenase, sheds light on their pharmacokinetics and pharmacodynamics following oral administration, relevant for understanding similar compounds (Hall et al., 2001).
Neuropharmacology
- NMDA Receptor Antagonists: Studies on novel NMDA receptor antagonists selective for NR2A- over NR2B-containing receptors provide insights into the neuropharmacological applications of compounds with similar actions (Bettini et al., 2010).
Miscellaneous Research
- X-Ray Analysis of Organophosphorus Compounds: An X-ray analysis of a captodative diphosphene, which includes an N-mesityl group, contributes to the understanding of the structural properties of related compounds (Yoshifuji et al., 1993).
Properties
IUPAC Name |
N-[[1-(4-fluorophenyl)cyclopropyl]methyl]-N'-(2,4,6-trimethylphenyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23FN2O2/c1-13-10-14(2)18(15(3)11-13)24-20(26)19(25)23-12-21(8-9-21)16-4-6-17(22)7-5-16/h4-7,10-11H,8-9,12H2,1-3H3,(H,23,25)(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSRDNTBAOHNXIA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)C(=O)NCC2(CC2)C3=CC=C(C=C3)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.